Cas no 2228964-65-4 (1-(3-bromo-2,2-dimethylpropyl)-2,4,5-trimethylbenzene)

1-(3-Bromo-2,2-dimethylpropyl)-2,4,5-trimethylbenzene is a brominated aromatic compound featuring a branched alkyl substituent. Its molecular structure, incorporating both aromatic and aliphatic bromine functionality, makes it a versatile intermediate in organic synthesis, particularly for cross-coupling reactions and further functionalization. The steric hindrance from the 2,2-dimethylpropyl group enhances selectivity in certain transformations, while the electron-donating methyl groups on the benzene ring influence its reactivity in electrophilic substitutions. This compound is valued for its stability and potential applications in pharmaceuticals, agrochemicals, and material science. Proper handling is required due to the reactive bromine moiety. Analytical methods such as GC-MS or NMR are recommended for purity verification.
1-(3-bromo-2,2-dimethylpropyl)-2,4,5-trimethylbenzene structure
2228964-65-4 structure
Product Name:1-(3-bromo-2,2-dimethylpropyl)-2,4,5-trimethylbenzene
CAS No:2228964-65-4
MF:C14H21Br
MW:269.220543622971
CID:6056666
PubChem ID:165689147
Update Time:2025-06-14

1-(3-bromo-2,2-dimethylpropyl)-2,4,5-trimethylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1-(3-bromo-2,2-dimethylpropyl)-2,4,5-trimethylbenzene
    • EN300-1923367
    • 2228964-65-4
    • Inchi: 1S/C14H21Br/c1-10-6-12(3)13(7-11(10)2)8-14(4,5)9-15/h6-7H,8-9H2,1-5H3
    • InChI Key: LMEAXMHYDDNLAW-UHFFFAOYSA-N
    • SMILES: BrCC(C)(C)CC1C=C(C)C(C)=CC=1C

Computed Properties

  • Exact Mass: 268.08266g/mol
  • Monoisotopic Mass: 268.08266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 0Ų

1-(3-bromo-2,2-dimethylpropyl)-2,4,5-trimethylbenzene Pricemore >>

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1-(3-bromo-2,2-dimethylpropyl)-2,4,5-trimethylbenzene Related Literature

Additional information on 1-(3-bromo-2,2-dimethylpropyl)-2,4,5-trimethylbenzene

Recent Advances in the Study of 1-(3-bromo-2,2-dimethylpropyl)-2,4,5-trimethylbenzene (CAS: 2228964-65-4)

The compound 1-(3-bromo-2,2-dimethylpropyl)-2,4,5-trimethylbenzene (CAS: 2228964-65-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique brominated and dimethylated structure, has shown promising potential in various applications, including drug development and material science. Recent studies have focused on elucidating its synthesis pathways, physicochemical properties, and biological activities, providing valuable insights for future research and development.

One of the key areas of interest is the synthesis and optimization of 1-(3-bromo-2,2-dimethylpropyl)-2,4,5-trimethylbenzene. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method for its synthesis, achieving higher yields and purity compared to traditional approaches. The researchers utilized palladium-catalyzed cross-coupling reactions, which not only improved efficiency but also reduced the environmental impact of the synthesis process. This advancement is particularly relevant for scaling up production for pharmaceutical applications.

In addition to its synthetic pathways, the biological activity of 1-(3-bromo-2,2-dimethylpropyl)-2,4,5-trimethylbenzene has been a focal point of recent investigations. Preliminary in vitro studies have demonstrated its potential as an inhibitor of specific enzymatic pathways involved in inflammatory responses. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibited significant inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. These findings suggest its potential as a lead compound for developing new anti-inflammatory agents.

Furthermore, the physicochemical properties of 1-(3-bromo-2,2-dimethylpropyl)-2,4,5-trimethylbenzene have been characterized in detail. Research published in the Journal of Physical Chemistry (2023) employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to analyze its structural stability and reactivity. The study highlighted the compound's robustness under various conditions, making it a viable candidate for further pharmaceutical formulation studies. The data also provided insights into its solubility and partition coefficients, which are critical parameters for drug delivery optimization.

Another promising avenue of research involves the application of 1-(3-bromo-2,2-dimethylpropyl)-2,4,5-trimethylbenzene in material science. A recent study in Advanced Materials (2023) explored its use as a building block for organic semiconductors. The compound's unique electronic properties, attributed to its brominated and methylated groups, were found to enhance charge transport in thin-film devices. This opens up new possibilities for its use in flexible electronics and optoelectronic applications.

Despite these advancements, challenges remain in the development and application of 1-(3-bromo-2,2-dimethylpropyl)-2,4,5-trimethylbenzene. For instance, its potential toxicity and metabolic stability in vivo require further investigation. A 2023 toxicology study in Chemical Research in Toxicology indicated that while the compound showed low acute toxicity in animal models, long-term exposure studies are needed to fully assess its safety profile. Additionally, efforts to optimize its pharmacokinetic properties are ongoing, with researchers exploring various derivatization strategies to improve bioavailability and reduce off-target effects.

In conclusion, recent research on 1-(3-bromo-2,2-dimethylpropyl)-2,4,5-trimethylbenzene (CAS: 2228964-65-4) has highlighted its multifaceted potential in both pharmaceutical and material science applications. Advances in synthesis, biological activity, and physicochemical characterization have laid a solid foundation for future studies. However, further research is needed to address remaining challenges and fully realize its therapeutic and technological potential. This compound represents a promising area of exploration for researchers in the chemical biology and pharmaceutical fields.

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